Cas no 2320174-22-7 (3-(difluoromethyl)-1-4-(trifluoromethyl)benzenesulfonylazetidine)

• Product Name: 3-(difluoromethyl)-1-4-(trifluoromethyl)benzenesulfonylazetidine
• CAS No: 2320174-22-7
• MF: C₁₁H₁₀F₅NO₂S
• MW: 315.259619235992
• CID: 5338743
• Update Time: 2025-05-21

3-(difluoromethyl)-1-4-(trifluoromethyl)benzenesulfonylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-1-((4-(trifluoromethyl)phenyl)sulfonyl)azetidine
• 3-(difluoromethyl)-1-[4-(trifluoromethyl)phenyl]sulfonylazetidine
• 3-(difluoromethyl)-1-4-(trifluoromethyl)benzenesulfonylazetidine

• Inchi： 1S/C11H10F5NO2S/c12-10(13)7-5-17(6-7)20(18,19)9-3-1-8(2-4-9)11(14,15)16/h1-4,7,10H,5-6H2
• InChI Key： QNBDHPGKOSSXKM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(N1CC(C(F)F)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 431
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Additional information on 3-(difluoromethyl)-1-4-(trifluoromethyl)benzenesulfonylazetidine

3-(Difluoromethyl)-1-4-(Trifluoromethyl)Benzenesulfonylazetidine: A Comprehensive Overview

The compound with CAS No. 2320174-22-7, known as 3-(difluoromethyl)-1-4-(trifluoromethyl)benzenesulfonylazetidine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates both difluoromethyl and trifluoromethyl substituents, making it a valuable asset in the development of advanced materials and therapeutic agents.

Recent studies have highlighted the potential of 3-(difluoromethyl)-1-4-(trifluoromethyl)benzenesulfonylazetidine in the design of drug delivery systems. Its fluorinated groups contribute to enhanced stability and bioavailability, which are critical factors in pharmaceutical applications. Researchers have demonstrated that this compound can serve as a versatile scaffold for the synthesis of bioactive molecules, particularly in the context of antiviral and anticancer drug development.

The synthesis of 3-(difluoromethyl)-1-4-(trifluoromethyl)benzenesulfonylazetidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the difluoromethyl group is achieved through a nucleophilic substitution reaction, while the trifluoromethyl group is introduced via a palladium-catalyzed coupling reaction. These steps ensure high yields and excellent purity, making the compound suitable for both academic research and industrial applications.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. The presence of fluorinated groups imparts unique electronic and mechanical properties to the molecule, which can be exploited in the development of high-performance polymers and composites. For instance, recent research has shown that polymers derived from 3-(difluoromethyl)-1-4-(trifluoromethyl)benzenesulfonylazetidine exhibit exceptional thermal stability and mechanical strength, making them ideal candidates for aerospace and automotive industries.

In addition to its material science applications, this compound has also been investigated for its potential in biotechnology. The difluoromethyl group has been shown to enhance the solubility of biomolecules, while the trifluoromethyl group provides resistance to enzymatic degradation. These properties make it an attractive candidate for use in protein engineering and enzyme immobilization technologies.

From a structural perspective, 3-(difluoromethyl)-1-4-(trifluoromethyl)benzenesulfonylazetidine exhibits a high degree of symmetry, which contributes to its stability and reactivity. The azetidine ring serves as a rigid framework that facilitates precise control over molecular interactions, while the sulfonyl group acts as a strong electron-withdrawing group, enhancing the molecule's electronic properties.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the fluorinated groups significantly influence the molecule's frontier molecular orbitals, making it highly reactive towards nucleophilic attacks. This understanding has paved the way for innovative applications in catalysis and energy storage systems.

In conclusion, 3-(difluoromethyl)-1-4-(trifluoromethyl)benzenesulfonylazetidine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new possibilities for this compound, its impact on various industries is expected to grow significantly.